Cas no 1260864-20-7 (2-methyl-6-(piperidin-3-yl)quinoline)

• Product Name: 2-methyl-6-(piperidin-3-yl)quinoline
• CAS No: 1260864-20-7
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6057551
• PubChem ID: 165964407
• Update Time: 2025-06-15

2-methyl-6-(piperidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(piperidin-3-yl)quinoline
• 1260864-20-7
• EN300-1866029

• Inchi： 1S/C15H18N2/c1-11-4-5-13-9-12(6-7-15(13)17-11)14-3-2-8-16-10-14/h4-7,9,14,16H,2-3,8,10H2,1H3
• InChI Key： ZZBSKDYIMOPSSF-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC3C(=CC=C(C)N=3)C=2)C1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-methyl-6-(piperidin-3-yl)quinoline

Recent Advances in the Study of 2-methyl-6-(piperidin-3-yl)quinoline (CAS: 1260864-20-7) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-6-(piperidin-3-yl)quinoline (CAS: 1260864-20-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its quinoline core and piperidine substitution, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of 2-methyl-6-(piperidin-3-yl)quinoline derivatives with improved pharmacokinetic properties. The research team employed a novel catalytic system that enhanced the yield and purity of the target compound, addressing previous challenges in its large-scale production. Structural modifications at the piperidine moiety were found to significantly influence the compound's blood-brain barrier permeability, a critical factor for CNS-targeted therapies.

In neuropharmacology, preclinical investigations have demonstrated that 2-methyl-6-(piperidin-3-yl)quinoline exhibits potent activity as a modulator of neurotransmitter receptors. Specifically, it shows selective affinity for serotonin and dopamine receptor subtypes, with potential applications in mood disorders and neurodegenerative diseases. Molecular docking studies suggest that the compound's unique spatial configuration allows for optimal interaction with receptor binding sites, explaining its observed biological activity.

Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with several pharmaceutical companies developing proprietary formulations. One notable application is in combination therapies for resistant bacterial infections, where 2-methyl-6-(piperidin-3-yl)quinoline derivatives have shown synergistic effects with conventional antibiotics against multidrug-resistant strains. The mechanism appears to involve disruption of bacterial efflux pumps, potentially overcoming a major resistance pathway.

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2024) have provided important safety data for this compound class. While showing favorable acute toxicity profiles, researchers emphasize the need for further investigation into chronic exposure effects, particularly regarding hepatic metabolism. The identification of specific cytochrome P450 isoforms involved in its biotransformation has important implications for drug-drug interaction predictions.

Future research directions highlighted in recent review articles include the development of radiolabeled versions for PET imaging applications and exploration of its potential in cancer therapeutics. The compound's ability to chelate certain metal ions suggests possible applications in diagnostic imaging and targeted drug delivery systems. Ongoing structure-activity relationship studies aim to optimize both efficacy and safety parameters for clinical translation.